Cas no 1341915-07-8 (4-Chloro-3-isobutoxy-phenylamine)

4-Chloro-3-isobutoxy-phenylamine is a substituted aniline derivative featuring both chloro and isobutoxy functional groups on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances reactivity for further functionalization, while the isobutoxy moiety contributes to solubility and steric properties, making it valuable for tailored molecular design. Its well-defined structure ensures consistency in synthetic applications, and it is often utilized in coupling reactions or as a building block for heterocyclic systems. Proper handling and storage are recommended due to its amine functionality.

4-Chloro-3-isobutoxy-phenylamine structure

1341915-07-8 structure

Product Name:4-Chloro-3-isobutoxy-phenylamine

CAS No:1341915-07-8

MF:C₁₀H₁₄ClNO

MW:199.677261829376

CID:5526556

Update Time:2025-11-05

4-Chloro-3-isobutoxy-phenylamine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-isobutoxy-phenylamine
- 4-Chloro-3-(2-methylpropoxy)aniline
- Inchi： 1S/C10H14ClNO/c1-7(2)6-13-10-5-8(12)3-4-9(10)11/h3-5,7H,6,12H2,1-2H3
- InChI Key： FRWJBSQCPVNIKC-UHFFFAOYSA-N
- SMILES： C1(N)=CC=C(Cl)C(OCC(C)C)=C1

4-Chloro-3-isobutoxy-phenylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847747-1g	4-Chloro-3-isobutoxyaniline	1341915-07-8	98%	1g	￥9398.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1847747-5g	4-Chloro-3-isobutoxyaniline	1341915-07-8	98%	5g	￥29265.00	2024-08-09

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Additional information on 4-Chloro-3-isobutoxy-phenylamine

Comprehensive Overview of 4-Chloro-3-isobutoxy-phenylamine (CAS No. 1341915-07-8): Properties, Applications, and Industry Insights

4-Chloro-3-isobutoxy-phenylamine (CAS No. 1341915-07-8) is a specialized aromatic amine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its chloro and isobutoxy functional groups, has garnered attention for its potential as a building block in synthetic chemistry. Its molecular structure (C₁₀H₁₄ClNO) offers unique reactivity, making it valuable for designing bioactive molecules and fine chemicals.

In recent years, the demand for high-purity intermediates like 4-Chloro-3-isobutoxy-phenylamine has surged, driven by advancements in drug discovery and crop protection formulations. Researchers frequently search for "CAS 1341915-07-8 solubility" or "synthesis of 4-Chloro-3-isobutoxy-phenylamine," reflecting its technical utility. The compound’s lipophilic nature and electron-rich aromatic ring enable diverse modifications, aligning with trends in structure-activity relationship (SAR) studies.

From an industrial perspective, 1341915-07-8 is often discussed alongside custom synthesis services and GMP-grade intermediates, highlighting its role in scalable production. Analytical data (e.g., HPLC purity, NMR spectra) are critical for quality assurance, as evidenced by frequent queries like "4-Chloro-3-isobutoxy-phenylamine MSDS" or "stability under storage conditions." These topics underscore the compound’s practical importance in regulated industries.

Environmental and regulatory considerations also shape the discourse around 4-Chloro-3-isobutoxy-phenylamine. With growing emphasis on green chemistry, researchers explore solvent-free synthesis routes or biodegradable derivatives of such intermediates. This aligns with global initiatives to reduce carbon footprints in chemical manufacturing while maintaining process efficiency.

Future applications of CAS 1341915-07-8 may expand into material science, particularly in designing functional polymers or photoactive compounds. Its structural versatility supports innovation in organic electronics and catalysis, addressing emerging needs in renewable energy and smart materials. As such, this compound exemplifies the intersection of traditional organic chemistry and cutting-edge technology.